Cas no 54494-12-1 (4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline)

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline structure
54494-12-1 structure
Product Name:4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
CAS No:54494-12-1
MF:C14H11N3O
MW:237.256642580032
MDL:MFCD00445443
CID:880498
Update Time:2026-04-29

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
    • 4-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
    • 3-Phenyl-5-p-aminophenyl-1,2,4-oxadiazol
    • MDL: MFCD00445443
    • Inchi: InChI=1S/C14H11N3O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H,15H2
    • InChI Key: GUPGUFMJVVCPCZ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)N

Computed Properties

  • Exact Mass: 237.09000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.238
  • Boiling Point: 443.7°C at 760 mmHg
  • Flash Point: 222.1°C
  • Refractive Index: 1.63
  • PSA: 64.94000
  • LogP: 3.56700

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P323143-10mg
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
54494-12-1
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$ 50.00 2022-06-03
TRC
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$ 80.00 2022-06-03
abcr
AB220621-250 mg
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline; 95%
54494-12-1
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€159.10 2023-05-20
eNovation Chemicals LLC
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abcr
AB220621-250mg
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
54494-12-1 95%
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eNovation Chemicals LLC
D593179-1g
4-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
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